Cas no 1890938-89-2 (tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate)

• Product Name: tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate
• CAS No: 1890938-89-2
• MF: C₁₆H₃₁N₃O₂
• MW: 297.436244249344
• CID: 6220838
• PubChem ID: 115071766
• Update Time: 2025-10-28

tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate
• tert-butyl 4-[2-(1-aminocyclopentyl)ethyl]piperazine-1-carboxylate
• EN300-1888991
• 1890938-89-2

• Inchi： 1S/C16H31N3O2/c1-15(2,3)21-14(20)19-12-10-18(11-13-19)9-8-16(17)6-4-5-7-16/h4-13,17H2,1-3H3
• InChI Key： KRUBMAUPVQOIKH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCC1(CCCC1)N)=O

Computed Properties

• Exact Mass: 297.24162724g/mol
• Monoisotopic Mass: 297.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.8Ų

Additional information on tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate

Ter-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate, with the CAS number 1890938-89-2, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a tert-butyl group, a piperazine ring, and a cyclopentane moiety. These structural elements contribute to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of piperazine derivatives in the development of therapeutic agents targeting various diseases. The presence of the piperazine ring in this compound provides a scaffold for potential hydrogen bonding interactions, which are crucial for molecular recognition and binding affinity. Additionally, the cyclopentane group introduces rigidity to the molecule, potentially enhancing its stability and bioavailability.

The tert-butyl group attached to the piperazine ring serves as a bulky substituent, which can influence the molecule's pharmacokinetic properties. This substituent may also play a role in modulating the compound's solubility and permeability, both of which are critical factors in drug delivery. Recent research has emphasized the importance of such structural modifications in optimizing drug candidates for clinical applications.

The compound's name, tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate, reflects its intricate structure. The carboxylic acid derivative is esterified with tert-butanol, forming an ester group that may enhance the molecule's stability during synthesis and storage. The amino group on the cyclopentane ring introduces additional functional diversity, potentially enabling interactions with biological targets such as enzymes or receptors.

In terms of applications, this compound has shown promise in preclinical studies targeting neurological disorders. Its ability to cross the blood-brain barrier (BBB) has been demonstrated in animal models, suggesting its potential utility in treating conditions such as epilepsy or neurodegenerative diseases. Recent advancements in BBB penetration enhancers have further underscored the importance of structural features like those present in this compound.

The synthesis of tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the piperazine ring, introduction of the cyclopentane moiety, and esterification with tert-butanol. These steps require precise control over reaction conditions to ensure high yields and purity.

Safety and toxicity profiles are critical considerations for any potential drug candidate. Initial toxicological studies indicate that this compound exhibits low acute toxicity in preclinical models. However, further long-term studies are required to fully assess its safety profile for human use.

In conclusion, tert-butyl 4-2-(1-aminocyclopentyl)ethylpiperazine-1-carboxylate represents an intriguing candidate for drug development due to its unique structural features and promising biological activity. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound stands at the forefront of innovative approaches to treating complex diseases.